Cas no 114869-94-2 (Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-)

• Product name: Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-
• CAS No: 114869-94-2
• MF: C₄₂H₃₃N
• MW: 551.71812
• CID: 1202596
• PubChem ID: 53992383

Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-
• 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]aniline
• 114869-94-2
• DTXSID40708215

• Inchi： InChI=1S/C42H33N/c1-4-10-34(11-5-1)16-19-37-22-28-40(29-23-37)43(41-30-24-38(25-31-41)20-17-35-12-6-2-7-13-35)42-32-26-39(27-33-42)21-18-36-14-8-3-9-15-36/h1-33H
• InChI Key： KFTGQHDTANINQC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C=CC2=CC=C(C=C2)N(C3=CC=C(C=C3)C=CC4=CC=CC=C4)C5=CC=C(C=C5)C=CC6=CC=CC=C6

Computed Properties

• Exact Mass: 551.26149
• Monoisotopic Mass: 551.261300057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 12
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24